Cas no 53207-29-7 (1-(4-Iodophenyl)ethan-1-ol)

• Product Name: 1-(4-Iodophenyl)ethan-1-ol
• CAS No: 53207-29-7
• MF: C₈H₉IO
• MW: 248.060934782028
• CID: 357800
• PubChem ID: 11230395
• Update Time: 2025-06-11

1-(4-Iodophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-iodo-a-methyl-
• 4-IODO-2-METHYLBENZYL ALCOHOL
• 1-(4-iodophenyl)ethan-1-ol
• 1-(4-iodophenyl)ethanol
• 1-(4-IODOPHENYL)ETHYL ALCOHOL
• 1-(4-iodophenyl)-ethanol
• NE37730
• Z228586282
• AKOS022488855
• CS-0343358
• DTXSID501346787
• AKOS000125637
• G21236
• 53207-29-7
• EN300-66030
• SCHEMBL1625341
• 1-(4-Iodophenyl)ethan-1-ol

• Inchi： 1S/C8H9IO/c1-6(10)7-2-4-8(9)5-3-7/h2-6,10H,1H3
• InChI Key： KWUDBZIJCVKUHM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C)O

Computed Properties

• Exact Mass: 247.96981g/mol
• Monoisotopic Mass: 247.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.1

Additional information on 1-(4-Iodophenyl)ethan-1-ol

Professional Introduction to 1-(4-Iodophenyl)ethan-1-ol (CAS No. 53207-29-7)

1-(4-Iodophenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 53207-29-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring an iodophenyl moiety, has garnered considerable attention due to its versatile applications in synthetic chemistry and as a key intermediate in the development of novel therapeutic agents.

The iodophenyl group in 1-(4-Iodophenyl)ethan-1-ol plays a pivotal role in its reactivity, making it a valuable building block for various chemical transformations. Its unique structure allows for selective functionalization, which is crucial in the synthesis of complex molecules. This property has been leveraged in recent years to develop innovative approaches for drug discovery and molecular design.

In the context of pharmaceutical research, 1-(4-Iodophenyl)ethan-1-ol has been explored as a precursor in the synthesis of bioactive molecules. The presence of the iodine atom facilitates cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl structures. These structures are prevalent in many pharmacologically active compounds, including kinase inhibitors and antiviral agents.

Recent studies have highlighted the utility of 1-(4-Iodophenyl)ethan-1-ol in the development of targeted therapies. For instance, researchers have utilized this compound to create novel analogs of existing drugs with improved efficacy and reduced side effects. The ability to modify the iodophenyl group allows for fine-tuning of pharmacokinetic properties, making it an indispensable tool in medicinal chemistry.

The synthesis of 1-(4-Iodophenyl)ethan-1-ol typically involves the reaction of 4-iodobenzyl bromide with ethanol or an alcohol derivative under controlled conditions. This process highlights the compound's importance as an intermediate, bridging simple starting materials to more complex pharmaceutical entities. The reaction conditions can be optimized to achieve high yields and purity, ensuring its suitability for industrial applications.

The chemical properties of 1-(4-Iodophenyl)ethan-1-ol also make it a valuable candidate for material science applications. Its ability to participate in various organic transformations has been exploited in the development of advanced materials, including liquid crystals and conductive polymers. These materials have potential applications in electronics, optoelectronics, and nanotechnology.

In conclusion, 1-(4-Iodophenyl)ethan-1-ol (CAS No. 53207-29-7) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an essential tool for researchers aiming to develop innovative therapeutic agents and advanced materials. As research continues to evolve, the significance of this compound is expected to grow further, driving new discoveries and technological advancements.